![molecular formula C10H9N2NaO3 B2750965 Sodium 5-oxo-3-(pyridin-2-yl)pyrrolidine-3-carboxylate CAS No. 1864060-95-6](/img/structure/B2750965.png)
Sodium 5-oxo-3-(pyridin-2-yl)pyrrolidine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Sodium 5-oxo-3-(pyridin-2-yl)pyrrolidine-3-carboxylate is a chemical compound with the molecular formula C10H9N2NaO3 . It has a molecular weight of 228.18 . This compound is used for research purposes .
Synthesis Analysis
The synthesis of pyrrolidine derivatives, such as this compound, can be achieved through various synthetic strategies . These strategies include ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings . The stereogenicity of carbons in the pyrrolidine ring plays a significant role in the synthesis process .Molecular Structure Analysis
The molecular structure of this compound is characterized by a five-membered pyrrolidine ring . This ring is one of the nitrogen heterocycles used widely by medicinal chemists . The structure allows for efficient exploration of the pharmacophore space due to sp3-hybridization .Scientific Research Applications
Thermal and Spectroscopic Properties in Lanthanide Complexes
Sodium 5-oxo-3-(pyridin-2-yl)pyrrolidine-3-carboxylate's applications in scientific research include its role in forming light lanthanide (III) complexes. Thermal and spectroscopic studies have shown that such complexes, when synthesized with light lanthanides and sodium, exhibit thermal stability and decompose through several stages to form metal oxides. These characteristics indicate potential applications in materials science for the development of new materials with specific thermal and chemical properties (Rzączyńska, Danczowska-Burdon, & Sienkiewicz-Gromiuk, 2010; Rzączyńska & Danczowska-Burdon, 2012).
Luminescent Properties in Polynuclear Complexes
The compound has been utilized in the synthesis of polynuclear complexes constructed with lanthanides, demonstrating unique luminescent properties. These complexes exhibit intense photoluminescence in the solid state, suggesting applications in the development of new luminescent materials for sensors, lighting, and display technologies (Łyszczek & Mazur, 2012).
Reactivity in Organic Synthesis
In organic chemistry, this compound's derivatives have shown significant reactivity and utility. For instance, it has been involved in the synthesis of multidimensional metal-organic frameworks (MOFs) and in catalytic processes that lead to the formation of substituted pyridines. These findings highlight its potential in catalysis and the design of MOFs for applications ranging from gas storage to catalysis (Ali et al., 2014; Neely & Rovis, 2014).
Biomedical Research Applications
This compound and its derivatives have also been explored for biomedical applications, particularly in the development of anti-cancer compounds. Research into its binding to DNA and interaction with cancer cell lines suggests potential therapeutic applications. These studies underscore its importance in the development of new pharmaceuticals and in understanding the molecular basis of its interaction with biological targets (Jayarajan et al., 2019).
Mechanism of Action
Target of Action
Compounds with a pyrrolidine ring have been widely used by medicinal chemists to obtain compounds for the treatment of human diseases .
Mode of Action
The pyrrolidine ring and its derivatives have been reported to contribute to the stereochemistry of the molecule and increase the three-dimensional coverage due to the non-planarity of the ring . This phenomenon, known as “pseudorotation”, may influence the compound’s interaction with its targets.
Pharmacokinetics
The physicochemical parameters of pyrrolidine, a related compound, have been compared with the parent aromatic pyrrole and cyclopentane . This comparison may provide insights into the ADME properties of Sodium 5-oxo-3-(pyridin-2-yl)pyrrolidine-3-carboxylate.
Result of Action
Compounds with a pyrrolidine ring have been reported to lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .
Properties
IUPAC Name |
sodium;5-oxo-3-pyridin-2-ylpyrrolidine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O3.Na/c13-8-5-10(6-12-8,9(14)15)7-3-1-2-4-11-7;/h1-4H,5-6H2,(H,12,13)(H,14,15);/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJHNFJUQGSPPDQ-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NCC1(C2=CC=CC=N2)C(=O)[O-].[Na+] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N2NaO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.